Lithium;4-tert-butyl-1,3-thiazole-2-carboxylate

• IUPAC Name: lithium;4-tert-butyl-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C8H11NO2S.Li/c1-8(2,3)5-4-12-6(9-5)7(10)11;/h4H,1-3H3,(H,10,11);/q;+1/p-1
• InChI Key: MAHYIGOAXUWNPE-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC(C)(C)C1=CSC(=N1)C(=O)[O-]
• Molecular Formula: C8H10LiNO2S
• Molecular Weight: 191.2 g/mol

Description

Lithium;4-tert-butyl-1,3-thiazole-2-carboxylate, also known as LiTBO, is a chemical compound that has gained significant attention in scientific research. It is a derivative of thiazole, a heterocyclic organic compound containing a sulfur and nitrogen atom in its ring structure. LiTBO has been studied for its potential applications in various fields, including medicine, materials science, and catalysis.

Scientific Research Applications

Biological Activity and Natural Product Precursor

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Anticancer Research

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Anti-Inflammatory and Analgesic Properties

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Antipsychotic and Neuroprotective Studies

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Cytotoxicity and 5-Lipoxygenase Inhibition

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Synthetic Chemistry and Methodology Development

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Mechanism of Action

Mode of Action

Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . The specific interactions of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biological activities, suggesting that they may interact with multiple pathways . The downstream effects of these interactions are likely to be complex and require further investigation.

Result of Action

Thiazole derivatives have been associated with a range of biological activities, suggesting that this compound may have multiple effects at the molecular and cellular levels .